Cas no 942006-99-7 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide
• CAS No: 942006-99-7
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 5502797
• Update Time: 2025-05-24

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-nitrobenzamide
• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide

• Inchi： 1S/C17H17N3O5S/c1-26(24,25)19-9-3-5-12-10-14(7-8-16(12)19)18-17(21)13-4-2-6-15(11-13)20(22)23/h2,4,6-8,10-11H,3,5,9H2,1H3,(H,18,21)
• InChI Key： IMUJNGDWFSQVIZ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C)(=O)=O)(=O)C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide

Introduction to N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide (CAS No. 942006-99-7)

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide is a sophisticated organic compound characterized by its complex molecular structure and significant potential in pharmaceutical research. With a CAS number of 942006-99-7, this compound has garnered attention in the scientific community due to its unique chemical properties and promising applications in drug development. This article provides an in-depth exploration of the compound's structure, synthesis, pharmacological significance, and recent advancements in its application within the pharmaceutical industry.

The molecular framework of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide consists of a tetrahydroquinoline core substituted with a methanesulfonyl group at the 1-position and an amide linkage to a 3-nitrobenzoic acid derivative. This structural configuration imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel therapeutic agents. The presence of both the tetrahydroquinoline and nitrobenzamide moieties suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

In terms of synthesis, N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide can be prepared through multi-step organic reactions involving functional group transformations and condensation processes. The synthesis typically begins with the preparation of the tetrahydroquinoline scaffold through catalytic hydrogenation or cyclization reactions. Subsequent steps involve introducing the methanesulfonyl group via sulfonylation reactions and forming the amide bond through condensation with 3-nitrobenzoic acid or its derivatives. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to enhance yield and purity.

The pharmacological significance of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide lies in its potential as a lead compound for developing new drugs targeting various diseases. Recent studies have highlighted its activity against several biological pathways, including inflammation and cancer. The tetrahydroquinoline moiety is known for its role in modulating neurotransmitter systems, while the nitrobenzamide group can enhance binding affinity to specific enzymes. This dual functionality makes the compound a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide is its potential application in oncology research. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The methanesulfonyl group contributes to stabilizing protein-protein interactions critical for cancer cell signaling pathways. Additionally, the nitrobenzamide moiety has been shown to enhance drug delivery systems by improving solubility and bioavailability. These findings position N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide as a key player in developing next-generation anticancer therapies.

In addition to oncology applications, N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. The compound's ability to modulate inflammatory pathways suggests its potential as an anti-inflammatory agent. Research has indicated that it can inhibit the production of pro-inflammatory cytokines by targeting specific signaling cascades. This mechanism of action aligns with current therapeutic strategies aimed at reducing inflammation without causing significant side effects.

The development of novel drug candidates relies heavily on advanced computational methods for predicting biological activity and optimizing molecular properties. Virtual screening techniques have been employed to identify potential binding interactions between N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide and biological targets such as protein kinases and transcription factors. These studies have provided valuable insights into optimizing the compound's structure for improved efficacy and selectivity. Additionally, molecular dynamics simulations have been used to understand how the compound interacts with its targets at an atomic level.

The future prospects of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-nitrobenzamide in pharmaceutical research are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases with encouraging preliminary results. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into safe and effective therapeutic interventions. Furthermore，innovative drug delivery systems are being explored to enhance the bioavailability and targeted delivery of this compound.

In conclusion，N-(N-(1-methanesulfonyl--tetrahydroquinolin- -6- -yl)-